5-(4-bromophenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-(4-bromophenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H16BrN3O2S/c1-12-17(19(26)23-15-5-3-2-4-6-15)18(13-7-9-14(21)10-8-13)24-16(25)11-27-20(24)22-12/h2-10,18H,11H2,1H3,(H,23,26)
• InChI Key: IVHMKZFJYLCZJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CSC2=N1)C3=CC=C(C=C3)Br)C(=O)NC4=CC=CC=C4
• Molecular Formula: C20H16BrN3O2S
• Molecular Weight: 442.3 g/mol

Description

The compound “5-(4-bromophenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a thiazolopyrimidine derivative. Thiazolopyrimidines are attractive to medical chemists due to their high inhibitory activity against the replication process of tumor cells and the easy modification of their structure by changing the number and nature of substituents.

Synthesis Analysis

The synthesis of thiazolopyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The reaction of thiazoles with thiourea yields hybrid molecules in an excellent yield.

Molecular Structure Analysis

The crystal structure of the compound was established using Single Crystal X-Ray Diffraction (SCXRD). The presence of an asymmetric carbon atom, C5, determines the existence of two enantiomers (R- and S-isomers).

Chemical Reactions Analysis

The chemical properties of thiazolopyrimidines are quite diverse due to the presence of an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various spectroscopy techniques, including FTIR, Mass, 1H-NMR, and 13C-NMR.

Mechanism of Action

Thiazolopyrimidines have shown high inhibitory activity against the replication process of tumor cells. The molecular docking study of all synthesized molecules was performed on topoisomerase II using the AutoDock technique.

Future Directions

Thiazolopyrimidines, especially those that are 2-substituted, are promising structural fragments for the development of drugs, including anti-cancer drugs. The structure of thiazolo[3,2-a]pyrimidine is quite easily modified by the introduction of new binding centers, which is extremely necessary to optimize the interaction of the ligand with the active center of the biotarget. Future research could focus on further modifications of the structure and testing the biological activity of the new derivatives.